Cas no 77579-88-5 (1-Piperazinecarboxamide,4-ethyl-2,3-dioxo-)

• Product Name: 1-Piperazinecarboxamide,4-ethyl-2,3-dioxo-
• CAS No: 77579-88-5
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 550367
• PubChem ID: 12882020
• Update Time: 2025-04-19

1-Piperazinecarboxamide,4-ethyl-2,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide,4-ethyl-2,3-dioxo-
• 1-Piperazinecarboxamide,4-ethyl-2,3-dioxo-(9CI)
• 4-ethyl-2,3-dioxopiperazine-1-carboxamide
• 77579-88-5
• SCHEMBL5800179
• DTXSID90512223

• Inchi： 1S/C7H11N3O3/c1-2-9-3-4-10(7(8)13)6(12)5(9)11/h2-4H2,1H3,(H2,8,13)
• InChI Key： PNWJHMNWFRMQKF-UHFFFAOYSA-N
• SMILES： O=C1C(N(C(N)=O)CCN1CC)=O

Computed Properties

• Exact Mass: 185.08013
• Monoisotopic Mass: 185.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 83.7Ų

Experimental Properties

• PSA: 83.71